4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine

• CAS RN: 154499-87-3
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-4,6-dimethylpyrimidine
• InChI: InChI=1S/C13H14N2O/c1-9-8-10(2)15-13(14-9)11-4-6-12(16-3)7-5-11/h4-8H,1-3H3
• InChI Key: MGFMUGAPYBKBCZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)C2=CC=C(C=C2)OC)C
• synonyms: 4,6-DIMETHYL-2-(4-METHOXYPHENYL)PYRIMIDINE

Description

4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine, also known as DMMP, is a heterocyclic organic compound. This compound has attracted significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, material science, and agriculture.

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine is not well understood. However, studies have suggested that 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine may exert its anti-cancer, anti-inflammatory, and anti-microbial effects through various mechanisms, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response.
Biochemical and Physiological Effects:
4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has been shown to possess various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has also been shown to modulate the expression of various genes involved in cancer, inflammation, and immune response.

Advantages and Limitations for Lab Experiments

4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to possess various biological activities. However, 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has some limitations, including its low solubility in water and its potential toxicity at higher concentrations.

Future Directions

4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has several potential applications in various fields, including medicinal chemistry, material science, and agriculture. In the future, further studies are needed to fully understand the mechanism of action of 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine and its potential applications. Additionally, the development of new synthetic methods for 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine and its derivatives may lead to the discovery of new compounds with improved biological activities. Finally, the development of new delivery systems for 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine may enhance its bioavailability and reduce its potential toxicity.

Synthesis Methods

The synthesis of 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine can be achieved through various methods, including the reaction of 4-methoxybenzaldehyde with ethyl acetoacetate, followed by cyclization with ammonium acetate. Another method involves the reaction of 4-methoxybenzaldehyde with urea and acetone in the presence of sulfuric acid. The yield of 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine obtained through these methods is around 50-70%.

Scientific Research Applications

4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, 4,6-Dimethyl-2-(4-methoxyphenyl)pyrimidine has been found to possess anti-microbial properties against various bacterial strains, including Staphylococcus aureus and Escherichia coli.